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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

Executive Summary
3-Hydroxypropanehydrazide (CAS: 1118-38-3), also known as

-hydroxypropionhydrazide, represents a critical bifunctional scaffold in modern medicinal
chemistry.[1] Unlike simple alkyl hydrazides, this molecule possesses both a nucleophilic
hydrazide terminus and a distal hydroxyl group. This duality allows it to serve as a versatile
"linker" in Fragment-Based Drug Discovery (FBDD), enabling the construction of heterocyclic
cores (1,3,4-oxadiazoles, 1,2,4-triazoles) while retaining a polar handle for solubility modulation
or further conjugation.

This guide provides a rigorous technical analysis of its synthesis, safety protocols, and

application in generating bioactive heterocycles.

Part 1: Strategic Utility & Chemical Profile
The Bifunctional Advantage
In drug design, lipophilicity (LogP) management is paramount. 3-Hydroxypropanehydrazide
offers a strategic advantage over propionhydrazide by introducing a polar hydroxyl group (
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).

H-Bonding Potential: The terminal hydroxyl acts as both a donor and acceptor, often

interacting with solvent-exposed residues in enzyme binding pockets.

Heterocycle Precursor: The hydrazide group (

) is the obligate precursor for 1,3,4-oxadiazoles, a privileged structure acting as a bioisostere
for esters and amides with improved metabolic stability.

Key Physiochemical Data
Property Value Relevance

CAS Number 1118-38-3 Unique Identifier

Molecular Formula Atom Economy Calculation

Molecular Weight 104.11 g/mol Fragment Screening

Physical State Crystalline Solid / Viscous Oil Handling & Dosing

Solubility Water, Methanol, Ethanol Green Chemistry Compatible

Part 2: Synthesis Protocol (The "Make")
While historical routes involved the ring-opening of

-propiolactone (a potent carcinogen) with hydrazine, modern industrial hygiene mandates the
ester hydrazinolysis route. This method is safer, scalable, and utilizes bio-renewable precursors
(methyl 3-hydroxypropionate).

Reaction Pathway
Detailed Experimental Protocol
Note: This protocol assumes a standard laboratory scale (10–50 mmol).

Reagents:

Methyl 3-hydroxypropionate (1.0 equiv)
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Hydrazine Hydrate (80% or 64% solution, 1.2–1.5 equiv)

Ethanol (Absolute, solvent)

Step-by-Step Methodology:

Setup: Charge a round-bottom flask with Methyl 3-hydroxypropionate dissolved in Ethanol (5

mL per gram of ester).

Addition: Cool the solution to 0°C. Add Hydrazine Hydrate dropwise over 20 minutes.

Rationale: Exothermic control prevents uncontrolled hydrazine decomposition.

Reaction: Allow to warm to room temperature, then reflux (78°C) for 4–6 hours. Monitor via

TLC (System: MeOH/DCM 1:9). The ester spot (

) should disappear; the hydrazide appears at lower

due to increased polarity.

Workup: Concentrate the mixture under reduced pressure to remove ethanol and excess

hydrazine.

Purification: The crude residue is often a viscous oil that solidifies upon standing.

Recrystallize from Ethanol/Ether or use as-is if purity >95% by NMR.

Critical Safety: Hydrazine Handling
Hydrazine hydrate is a known carcinogen, corrosive, and skin sensitizer.[2][3]

Engineering Control: All weighing and transfers must occur in a fume hood.

Decontamination: Spills should be neutralized immediately with dilute sodium hypochlorite

(bleach) solution (

), converting hydrazine to harmless nitrogen gas and water.[4]

PPE: Nitrile gloves (double gloved recommended), face shield, and lab coat.

Part 3: Downstream Transformations (The "Use")
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The primary value of 3-hydroxypropanehydrazide lies in its conversion into heterocyclic

pharmacophores.

Pathway A: Synthesis of 2-(2-Hydroxyethyl)-1,3,4-
Oxadiazoles
The 1,3,4-oxadiazole ring is a staple in medicinal chemistry (e.g., Raltegravir, Zibotentan).

Method: Cyclodehydration.

Reagents: Carboxylic Acid (

) + T3P (Propylphosphonic anhydride) OR

.

Mechanism: The hydrazide couples with an acid to form a diacylhydrazide, which then

undergoes dehydration to close the ring.

Why T3P? Unlike

, T3P is mild, non-corrosive, and allows the retention of the sensitive hydroxyl group on the
ethyl chain without protecting groups.

Pathway B: Synthesis of 1,2,4-Triazoles (The "Mercapto"
Route)
Triazoles offer different hydrogen-bonding vectors and are crucial in antifungal research.

Method: Reaction with Carbon Disulfide (

).

Salt Formation: Treat hydrazide with

and KOH in ethanol

Potassium dithiocarbazate salt.

Cyclization: Reflux to yield 4-amino-5-(2-hydroxyethyl)-4H-1,2,4-triazole-3-thiol.
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Utility: The resulting thiol (

) is a nucleophilic handle for further alkylation, creating thio-ether linked drugs.

Visualization: The Divergent Synthesis Workflow

Figure 1: Divergent Synthesis Pathways from 3-Hydroxypropanehydrazide
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Caption: Figure 1 illustrates the central role of 3-Hydroxypropanehydrazide as a divergent

intermediate, capable of accessing three distinct pharmacophore classes via specific reagent

selection.[5][6][7]

Part 4: Quality Control & Analytical Markers
Ensuring the integrity of the intermediate is vital before committing to expensive downstream

steps.
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Technique Marker / Observation Causality

1H NMR (DMSO-d6) 8.9–9.0 ppm (Broad singlet)

-NH- of hydrazide.

Disappearance confirms ester

conversion.

1H NMR (DMSO-d6) 4.0–4.2 ppm (Broad singlet)
-NH2 protons. Distinct from the

amide proton.[8]

IR Spectroscopy
3200–3300 cm

(Broad)

O-H and N-H stretching

vibrations.

IR Spectroscopy
1640–1660 cm

(Strong)

C=O (Carbonyl) Amide I band.

Shifted from ester (

cm

).

HPLC Shift in Retention Time (RT)

Hydrazide is more polar than

the ester precursor; expect

shorter RT on Reverse Phase

(C18).

Part 5: Case Study & Biological Relevance[10]
Antimicrobial Activity of 3-HP Derivatives
Research indicates that acylhydrazones derived from 3-hydroxypropanehydrazide exhibit

significant antimicrobial activity. The hydroxyl group improves water solubility, aiding transport

across bacterial cell walls, while the hydrazone moiety (

) chelates metal ions essential for bacterial enzymes.

Structural Analog Note: While CAS 1118-38-3 is the des-amino variant, it shares significant

homology with 2-amino-3-hydroxypropanehydrazide (DL-Serine hydrazide), a key

intermediate in the synthesis of Benserazide (a DOPA decarboxylase inhibitor used in

Parkinson's treatment). This validates the metabolic safety and pharmacological relevance of

the hydroxy-hydrazide aliphatic chain in FDA-approved therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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